5-(((4-(4-Ethoxyphenyl)thiazol-2-yl)thio)methyl)furan-2-carboxylic acid
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Overview
Description
Scientific Research Applications
Analytical and Spectral Studies
Research on furan ring-containing organic ligands, such as derivatives involving furan-2-carboxylic acid, emphasizes their potential in forming transition metal complexes. These complexes are synthesized and characterized to explore their antimicrobial activities against human pathogenic bacteria. The study indicates that certain metal complexes exhibit significant inhibition of bacterial growth, highlighting their potential in medicinal chemistry (Patel, 2020).
Chemical Reactions and Derivatives
Research on the reactions of furan-2-carboxylic acid derivatives with bases has led to the discovery of various structural transformations and the formation of new compounds. These studies provide insights into the chemical behavior of furan derivatives under different conditions, contributing to the development of novel synthetic pathways and compounds with potential applications in various fields, including pharmaceuticals (Remizov, Pevzner, & Petrov, 2019).
Antimicrobial and Antifungal Activities
Compounds derived from furan-2-carboxylic acid, such as those incorporating Schiff bases and undergoing reactions to form organotin(IV) carboxylates, have been evaluated for their antimicrobial and antifungal activities. These studies have found that certain derivatives exhibit significant bioactivity, suggesting their potential as therapeutic agents against various microbial infections (Dias, Lima, Takahashi, & Ardisson, 2015).
Green Chemistry Approaches
Innovative synthesis methods focusing on green chemistry principles have been developed for furan-2-carboxylic acid derivatives. These methods aim to reduce environmental impact by utilizing eco-friendly solvents and catalysts, demonstrating the potential of furan derivatives in sustainable chemical synthesis (Shaikh et al., 2022).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
For instance, they can act as peroxisome proliferator-activated receptor agonists, playing an important role in the regulation of central inflammation .
Biochemical Pathways
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple pathways .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
properties
IUPAC Name |
5-[[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]sulfanylmethyl]furan-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO4S2/c1-2-21-12-5-3-11(4-6-12)14-10-24-17(18-14)23-9-13-7-8-15(22-13)16(19)20/h3-8,10H,2,9H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFAJFNOHAGEKNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CSC(=N2)SCC3=CC=C(O3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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